Cas no 2680677-54-5 (2-(2,2,2-trifluoro-N-{2,5,6-trimethylthieno[2,3-d]pyrimidin-4-yl}acetamido)acetic acid)

• Product Name: 2-(2,2,2-trifluoro-N-{2,5,6-trimethylthieno[2,3-d]pyrimidin-4-yl}acetamido)acetic acid
• CAS No: 2680677-54-5
• MF: C₁₃H₁₂F₃N₃O₃S
• MW: 347.312891960144
• CID: 5778473
• PubChem ID: 165922579
• Update Time: 2025-11-03

2-(2,2,2-trifluoro-N-{2,5,6-trimethylthieno[2,3-d]pyrimidin-4-yl}acetamido)acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28298106
• 2680677-54-5
• 2-(2,2,2-trifluoro-N-{2,5,6-trimethylthieno[2,3-d]pyrimidin-4-yl}acetamido)acetic acid

• Inchi： 1S/C13H12F3N3O3S/c1-5-6(2)23-11-9(5)10(17-7(3)18-11)19(4-8(20)21)12(22)13(14,15)16/h4H2,1-3H3,(H,20,21)
• InChI Key： CSEYIQUGBMXZGR-UHFFFAOYSA-N
• SMILES： S1C(C)=C(C)C2C1=NC(C)=NC=2N(C(C(F)(F)F)=O)CC(=O)O

Computed Properties

• Exact Mass: 347.05514691g/mol
• Monoisotopic Mass: 347.05514691g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 112Ų

Additional information on 2-(2,2,2-trifluoro-N-{2,5,6-trimethylthieno[2,3-d]pyrimidin-4-yl}acetamido)acetic acid

2-(2,2,2-Trifluoro-N-{2,5,6-trimethylthieno[2,3-d]pyrimidin-4-yl}acetamido)acetic Acid: A Comprehensive Overview

The compound 2-(2,2,2-trifluoro-N-{2,5,6-trimethylthieno[2,3-d]pyrimidin-4-yl}acetamido)acetic acid, with CAS Registry Number 1319918-54-5, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its unique structural features and its potential applications in drug development. The molecule's structure incorporates a trifluoroacetyl group and a thienopyrimidine moiety, which are key contributors to its biological activity.

Recent studies have highlighted the importance of trifluoroacetyl groups in modulating the pharmacokinetic properties of drugs. The presence of this group in the compound under discussion enhances its stability and bioavailability, making it a promising candidate for therapeutic applications. Additionally, the thienopyrimidine ring system is known for its ability to interact with various biological targets, including kinases and other enzymes. This makes the compound a valuable tool in the design of novel therapeutics.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Researchers have employed various strategies to optimize the synthesis pathway, including the use of microwave-assisted reactions and catalytic systems. These advancements have significantly improved the efficiency of the synthesis process while maintaining the integrity of the molecule's structure.

In terms of biological activity, this compound has demonstrated potent inhibitory effects against several key enzymes involved in disease pathways. For instance, studies have shown that it exhibits strong activity against Janus kinase (JAK), which is implicated in inflammatory diseases and certain types of cancer. Furthermore, its ability to modulate other kinases makes it a versatile candidate for targeting a wide range of pathological conditions.

The structural uniqueness of this compound also lends itself to further modifications and derivatization. Scientists are actively exploring ways to enhance its pharmacokinetic profile by introducing additional functional groups or modifying existing ones. These efforts are expected to yield derivatives with improved efficacy and reduced side effects.

From an SEO perspective, this compound's name and related terms such as CAS 1319918-54-5, trifluoroacetamide derivatives, and thienopyrimidine-containing compounds are highly relevant keywords that should be strategically incorporated into scientific articles and product descriptions. This ensures better visibility in academic databases and search engines.

In conclusion, 2-(2,2,2-trifluoro-N-{2,5,6-trimethylthieno[2,3-d]pyrimidin-4-yl}acetamido)acetic acid represents a significant advancement in medicinal chemistry. Its unique structure and promising biological activity position it as a valuable asset in the development of innovative therapeutic agents. Continued research into its properties and potential applications will undoubtedly contribute to breakthroughs in drug discovery.